2-Methylthio-5-p-aminophenyl-1,3,4-oxadiazole

• IUPAC Name: 4-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)aniline
• InChI: InChI=1S/C9H9N3OS/c1-14-9-12-11-8(13-9)6-2-4-7(10)5-3-6/h2-5H,10H2,1H3
• InChI Key: ZGPRLHRLIIDGSF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(O1)C2=CC=C(C=C2)N
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• CAS No.: 354788-98-0

Description

2-Methylthio-5-p-aminophenyl-1,3,4-oxadiazole is a derivative of oxadiazole, a class of heterocyclic compounds. Oxadiazole is a five-membered ring that contains two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. The derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Synthesis Analysis

The synthesis of this compound involves the reaction of 5-(4-aminophenyl)-1,3,4-oxadiazolin-2-thione with alkyl halides. This reaction yields 2-alkylthio-5-(4-aminophenyl)-1,3,4-oxadiazoles. Further reactions with aromatic aldehydes result in the synthesis of new Schiff bases.

Molecular Structure Analysis

The molecular formula of this compound is C9H9N3OS, and it has a molecular weight of 207.25.

Chemical Reactions Analysis

The chemical reactions of this compound involve the reaction of 5-(4-aminophenyl)-1,3,4-oxadiazolin-2-thione with alkyl halides to form 2-alkylthio-5-(4-aminophenyl)-1,3,4-oxadiazoles. Further reactions with aromatic aldehydes result in the synthesis of new Schiff bases.

Mechanism of Action

Target of Action

It’s known that 1,3,4-oxadiazoles, a class of compounds to which our compound belongs, have been widely studied due to their broad range of chemical and biological properties . They show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity .

Mode of Action

1,3,4-oxadiazoles are known to interact with their targets, leading to various biological activities

Biochemical Pathways

Given the diverse biological activities of 1,3,4-oxadiazoles, it can be inferred that multiple pathways could be affected

Result of Action

1,3,4-oxadiazoles are known to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .